molecular formula C7H14O5 B8710798 3-Hydroxy-2,2-bis(hydroxymethyl)propyl acetate CAS No. 13051-29-1

3-Hydroxy-2,2-bis(hydroxymethyl)propyl acetate

Cat. No. B8710798
CAS RN: 13051-29-1
M. Wt: 178.18 g/mol
InChI Key: OORDEDRRTSWSRC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Hydroxy-2,2-bis(hydroxymethyl)propyl acetate is a useful research compound. Its molecular formula is C7H14O5 and its molecular weight is 178.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Hydroxy-2,2-bis(hydroxymethyl)propyl acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Hydroxy-2,2-bis(hydroxymethyl)propyl acetate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

13051-29-1

Product Name

3-Hydroxy-2,2-bis(hydroxymethyl)propyl acetate

Molecular Formula

C7H14O5

Molecular Weight

178.18 g/mol

IUPAC Name

[3-hydroxy-2,2-bis(hydroxymethyl)propyl] acetate

InChI

InChI=1S/C7H14O5/c1-6(11)12-5-7(2-8,3-9)4-10/h8-10H,2-5H2,1H3

InChI Key

OORDEDRRTSWSRC-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OCC(CO)(CO)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Pentaerythritol (9.5 grams, 0.07 mol), 7.0 grams (0.02 mol) of pentaerythritol tetraacetate and 500 mg of potassium carbonate were heated for 12 hours at 180° C. A light brown solution resulted which was boiled for 15 minutes in 50 ml of acetone and the resulting precipitate was filtered off. The filtrate was concentrated and passed through a plug of silica gel using acetone as a solvent. The mixture was purified by flash chromatography (1:1, CHCl3 :acetone) to yield a product of Rf =0.1. Addition of 25 ml of ether caused the product to solidify, yielding 4.6 grams of pentaerythritol monoacetate as a white solid.
Quantity
9.5 g
Type
reactant
Reaction Step One
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Three

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